rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
Overview
Description
Rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid involves the preparation of the starting material, 3-methyloxetan-3-ol, followed by its conversion to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methyloxetan-3-ol", "Sodium hydride (NaH)", "Bromine (Br2)", "Sodium borohydride (NaBH4)", "Sodium hydroxide (NaOH)", "Chloroacetic acid (ClCH2COOH)", "Diethyl ether (Et2O)", "Methanol (MeOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Ethyl acetate (EtOAc)" ], "Reaction": [ "Step 1: Conversion of 3-methyloxetan-3-ol to 3-bromo-3-methyloxetane using bromine (Br2) in the presence of sodium hydroxide (NaOH)", "Step 2: Deprotonation of 3-bromo-3-methyloxetane using sodium hydride (NaH) in diethyl ether (Et2O) to form the corresponding alkoxide", "Step 3: Alkylation of the alkoxide with chloroacetic acid (ClCH2COOH) to form the corresponding carboxylic acid", "Step 4: Reduction of the carboxylic acid using sodium borohydride (NaBH4) in methanol (MeOH) to form the corresponding alcohol", "Step 5: Cyclization of the alcohol using hydrochloric acid (HCl) to form the cyclopropane ring", "Step 6: Oxidation of the cyclopropane ring using sodium hypochlorite (NaClO) to form the desired product, rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid", "Step 7: Purification of the product using sodium chloride (NaCl) and sodium sulfate (Na2SO4) in ethyl acetate (EtOAc)" ] } | |
CAS No. |
2227674-91-9 |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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